Cas no 660450-79-3 (Methanone,(2-amino-5-bromophenyl)(2,6-difluorophenyl)-)

Methanone,(2-amino-5-bromophenyl)(2,6-difluorophenyl)- structure
660450-79-3 structure
Product Name:Methanone,(2-amino-5-bromophenyl)(2,6-difluorophenyl)-
CAS No:660450-79-3
MF:C13H8BrF2NO
MW:312.109529495239
CID:502228
PubChem ID:26343940
Update Time:2025-04-19

Methanone,(2-amino-5-bromophenyl)(2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-amino-5-bromophenyl)(2,6-difluorophenyl)-
    • (2-amino-5-bromophenyl)-(2,6-difluorophenyl)methanone
    • 2-AMINO-5-BROMO-2',6'-DIFLUORO BENZOPHENONE
    • (2-amino-5-bromophenyl)(2,6-difluorophenyl)methanone
    • DTXSID40649952
    • 660450-79-3
    • HUMJFBFHEXBOPB-UHFFFAOYSA-N
    • A835317
    • 2-((5-Chlorobenzo[b]thiophen-3-yl)methyl)isoindoline-1,3-dione
    • SCHEMBL3908082
    • AKOS015995328
    • (2-amino-5-bromophenyl) (2,6-difluorophenyl)methanone
    • (2-amino-5-bromo-phenyl)-(2,6-difluorophenyl)methanone
    • 2-amino-5-bromo-2',6'-difluorobenzophenone
    • Inchi: 1S/C13H8BrF2NO/c14-7-4-5-11(17)8(6-7)13(18)12-9(15)2-1-3-10(12)16/h1-6H,17H2
    • InChI Key: HUMJFBFHEXBOPB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C(C1C(=CC=CC=1F)F)=O)N

Computed Properties

  • Exact Mass: 310.97600
  • Monoisotopic Mass: 310.97573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.605
  • PSA: 43.09000
  • LogP: 4.12170
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